Cas no 2166853-08-1 (4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol)

• Product Name: 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol
• CAS No: 2166853-08-1
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 5825221
• PubChem ID: 165521240
• Update Time: 2025-11-01

4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol
• 4-{3-chloro-2H,4H,5H,6H-cyclopenta[c]pyrazol-2-yl}phenol
• EN300-1296642
• 2166853-08-1

• Inchi： 1S/C12H11ClN2O/c13-12-10-2-1-3-11(10)14-15(12)8-4-6-9(16)7-5-8/h4-7,16H,1-3H2
• InChI Key： UKVGUPINVSGSKO-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC2)=NN1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38Ų

Additional information on 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol

Introduction to 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol (CAS No. 2166853-08-1)

4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceuticals and chemical research. This compound, identified by the CAS number 2166853-08-1, has garnered significant attention due to its unique chemical properties and its role as a building block in the synthesis of more complex molecules.

The molecular structure of 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol consists of a phenolic group attached to a cyclopentacpyrazole core substituted with a chloro group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical and biological applications. The cyclopentacpyrazole moiety is particularly noteworthy as it is known for its ability to interact with biological targets, which has opened up avenues for its use in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The cyclopentacpyrazole scaffold has emerged as a promising structure due to its ability to modulate biological pathways effectively. Studies have shown that derivatives of this scaffold can exhibit significant activity against various diseases, including cancer and infectious disorders. The presence of the chloro group in 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol further enhances its reactivity and potential for further functionalization.

The phenolic group in this compound not only contributes to its solubility but also serves as a site for further chemical modifications. Phenols are well-known for their antioxidant properties and their ability to participate in various biochemical reactions. This makes 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol an attractive candidate for the development of new drugs that target oxidative stress-related diseases.

Recent research has focused on exploring the pharmacological potential of cyclopentacpyrazole derivatives. One notable study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this scaffold exhibit potent inhibitory activity against kinases, which are key enzymes involved in cancer cell proliferation. The study highlighted the importance of the chloro group in enhancing binding affinity to the target proteins. This finding suggests that 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol could be a valuable starting point for developing new anticancer agents.

In addition to its potential in oncology, 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol has shown promise in other therapeutic areas. For instance, researchers have investigated its antimicrobial properties and found that it can effectively inhibit the growth of various bacteria and fungi. This is particularly relevant in light of the increasing problem of antibiotic resistance worldwide. The ability of this compound to disrupt microbial cell walls or interfere with essential metabolic pathways makes it a promising candidate for developing new antimicrobial drugs.

The synthesis of 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol involves multiple steps that require careful optimization to ensure high yield and purity. The cyclopentacpyrazole core is typically synthesized through cyclization reactions involving appropriate precursors. Once the core structure is established, functionalization with the chloro group and subsequent attachment to the phenolic moiety are carried out using established organic chemistry techniques.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of molecules before they are synthesized in the lab. This approach not only saves time and resources but also increases the likelihood of success in drug discovery efforts. In the case of 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol, computational studies have been used to identify optimal synthetic routes and predict potential interactions with biological targets.

The future prospects for 4-{3-chloro-2H,4H,5H,6H-cyclopentacpyrazol-2-yl}phenol are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. As our understanding of biological systems grows more sophisticated，so does our ability to design molecules that can interact with them in precise ways. This compound represents just one example of how advances in chemistry can lead to innovative solutions for complex medical challenges.

In conclusion，4-{3-chloro-2H，4 H，5 H，6 H -cyclopentacyclo pyrazol - 2 - yl } phen ol strong > ( CAS No . 2166853 - 08 - 1 ) is a versatile organic compound with significant potential in pharmaceutical research . Its unique structure ， characterized by a cyclopentacyclo pyrazole core substituted with a chloro group ， makes it an attractive candidate for further exploration . As more studies reveal its therapeutic benefits ， this compound is poised to play an important role in the development of new drugs that address some of today ' s most pressing medical needs . p >